Cas no 13731-98-1 (3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE)

3-Methacryloxypropyldimethylethoxysilane is a silane coupling agent featuring both methacrylate and ethoxysilane functional groups. Its dual reactivity enables effective bonding between organic polymers and inorganic substrates, enhancing adhesion and compatibility in composite materials. The methacrylate group facilitates copolymerization with vinyl-based resins, while the ethoxysilane moiety undergoes hydrolysis and condensation with hydroxylated surfaces such as glass, metals, or minerals. This compound is particularly valuable in coatings, adhesives, and reinforced plastics, where improved mechanical properties and durability are required. Its stability under processing conditions and ability to promote interfacial strength make it a reliable choice for industrial applications demanding robust material performance.
3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE structure
13731-98-1 structure
Product Name:3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE
CAS No:13731-98-1
MF:C11H22O3Si
MW:230.376084804535
MDL:MFCD00053877
CID:860078
Update Time:2025-06-08

3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE Chemical and Physical Properties

Names and Identifiers

    • 3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE
    • 3-(Ethoxydimethylsilyl)propyl methacrylate
    • 3-[ethoxy(dimethyl)silyl]propyl 2-methylprop-2-enoate
    • METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE
    • Methyacryloxypropyldimethylethoxysilane
    • 3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE INHIBITED
    • 2-Propenoic acid, 2-Methyl-, 3-(ethoxydiMethylsilyl)propyl ester
    • MDL: MFCD00053877
    • Inchi: 1S/C11H22O3Si/c1-6-14-15(4,5)9-7-8-13-11(12)10(2)3/h2,6-9H2,1,3-5H3
    • InChI Key: JSOZORWBKQSQCJ-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(CCCOC(C(=C)C)=O)OCC

Computed Properties

  • Exact Mass: 230.13400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8

Experimental Properties

  • Density: 0,926 g/cm3
  • Boiling Point: 75 °C
  • Flash Point: 85°C
  • PSA: 35.53000
  • LogP: 2.73740

3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE Security Information

3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
E1400-5G
3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE
13731-98-1 95.0%(GC)
5G
¥990.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
E1400-1G
3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE
13731-98-1 95.0%(GC)
1G
¥290.0 2022-09-28
Ambeed
A128650-1g
3-(Ethoxydimethylsilyl)propyl methacrylate
13731-98-1 95+%
1g
$7.0 2025-03-03
Ambeed
A128650-5g
3-(Ethoxydimethylsilyl)propyl methacrylate
13731-98-1 95+%
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$23.0 2025-03-03
Ambeed
A128650-25g
3-(Ethoxydimethylsilyl)propyl methacrylate
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$59.0 2025-03-03
abcr
AB108999-10 g
(3-Methacryloxypropyl)dimethylethoxysilane; .
13731-98-1
10g
€114.40 2023-06-24
eNovation Chemicals LLC
K43223-10g
3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE
13731-98-1 95%
10g
$385 2024-06-09
eNovation Chemicals LLC
K43223-25g
3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE
13731-98-1 95%
25g
$695 2024-06-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
E1400-1G
3-(Ethoxydimethylsilyl)propyl Methacrylate (stabilized with BHT)
13731-98-1 >95.0%(GC)
1g
¥170.00 2024-04-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
E1400-5G
3-(Ethoxydimethylsilyl)propyl Methacrylate (stabilized with BHT)
13731-98-1 >95.0%(GC)
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¥790.00 2024-04-17
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